N-(4-(3,4-dimethyl-1H-pyrazol-1-yl)-4-oxobutyl)-N,4-dimethylbenzenesulfonamide

• IUPAC Name: N-[4-(3,4-dimethylpyrazol-1-yl)-4-oxobutyl]-N,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C17H23N3O3S/c1-13-7-9-16(10-8-13)24(22,23)19(4)11-5-6-17(21)20-12-14(2)15(3)18-20/h7-10,12H,5-6,11H2,1-4H3
• InChI Key: HUAHBRDPNWWOHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(C)CCCC(=O)N2C=C(C(=N2)C)C
• Molecular Formula: C17H23N3O3S
• Molecular Weight: 349.4 g/mol

Description

The compound seems to contain a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are well-known in the field of medicinal chemistry due to their presence in many biologically active compounds.

Scientific Research Applications

Nitrification Inhibitors in Agriculture

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Antileishmanial and Antimalarial Activities

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Mechanism of Action

Target of Action

The primary targets of N-(4-(3,4-dimethyl-1H-pyrazol-1-yl)-4-oxobutyl)-N,4-dimethylbenzenesulfonamide are the enzymes involved in the nitrification process, particularly the ammonia monooxygenase enzyme (AMO) found in nitrifying bacteria such as Nitrosomonas europaea .

Mode of Action

This compound interacts with its targets by inhibiting the activity of the AMO enzyme . The AMO enzyme is responsible for the first step of nitrification, which is the oxidation of ammonia (NH4+) to nitrite (NO2-). By inhibiting this enzyme, the compound effectively reduces the rate of nitrification .

Biochemical Pathways

The inhibition of the AMO enzyme disrupts the nitrification pathway, leading to a decrease in the conversion of ammonia to nitrite. This results in the maintenance of soil NH4+ for a longer time, reducing N2O emissions .

Result of Action

The inhibition of nitrification by this compound leads to a decrease in N2O emissions and an increase in the retention of NH4+ in the soil . This can have beneficial effects on agricultural productivity by reducing nitrogen losses and improving the efficiency of nitrogen fertilizer use.

Action Environment

The efficacy and stability of this compound can be influenced by various environmental factors. For instance, soil pH, temperature, and moisture content can affect the rate of nitrification and thus the effectiveness of nitrification inhibitors . Additionally, the presence of other soil microorganisms can also influence the effectiveness of this compound .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. Without more information, it’s difficult to provide a detailed analysis.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it’s a drug, future research might focus on improving its efficacy or reducing its side effects.